Cas no 95770-46-0 (6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine)

6-Chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine is a pyrimidine derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a chloro-substituted pyrimidine core coupled with a 3,4-dimethylphenylamine moiety, offering versatility in synthetic modifications. The compound's distinct substitution pattern enhances its reactivity in nucleophilic displacement reactions, making it a valuable intermediate for developing biologically active molecules. Its stability under standard conditions and well-defined physicochemical properties facilitate precise handling in laboratory settings. Researchers may explore its utility in designing kinase inhibitors or antimicrobial agents due to its structural resemblance to known pharmacophores. The product is typically supplied with high purity, ensuring reproducibility in experimental applications.
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine structure
95770-46-0 structure
Product name:6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
CAS No:95770-46-0
MF:C12H13ClN4
MW:248.71142077446
CID:5431584

6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-N-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
    • 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
    • Inchi: 1S/C12H13ClN4/c1-7-3-4-9(5-8(7)2)15-11-6-10(13)16-12(14)17-11/h3-6H,1-2H3,(H3,14,15,16,17)
    • InChI Key: VDOQKRCOTASIDR-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C(N=C(N([H])[H])N=1)N([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H]

6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3347-0043-5μmol
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3347-0043-4mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3347-0043-2μmol
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3347-0043-5mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3347-0043-10mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
10mg
$79.0 2023-04-26
Life Chemicals
F3347-0043-2mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3347-0043-3mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3347-0043-10μmol
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3347-0043-15mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
15mg
$89.0 2023-04-26
Life Chemicals
F3347-0043-1mg
6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine
95770-46-0 90%+
1mg
$54.0 2023-04-26

6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine Related Literature

Additional information on 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine

Comprehensive Overview of 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine (CAS No. 95770-46-0)

6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine, with the CAS number 95770-46-0, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, known for its diverse biological activities and applications in drug discovery. The presence of both chloro and dimethylphenyl groups in its structure enhances its reactivity and potential for targeted interactions, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine for its potential as a building block in kinase inhibitors and antimicrobial agents. Its unique structural features align with current trends in precision medicine and structure-activity relationship (SAR) studies, which are hot topics in the scientific community. This compound’s versatility also makes it relevant to green chemistry initiatives, as scientists seek sustainable synthesis methods.

The compound’s CAS No. 95770-46-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its industrial and research relevance. Users often inquire about its solubility, stability, and synthetic routes, highlighting the need for detailed technical data. Additionally, questions about its biological activity and potential applications in drug development are common, underscoring its importance in modern pharmacology.

From a technical perspective, 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine exhibits moderate polarity, making it suitable for various organic solvents. Its crystalline form and melting point are critical for purification and formulation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research use. These attributes contribute to its growing popularity in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, this compound has potential applications in agrochemical research, particularly in designing next-generation herbicides and fungicides. The 3,4-dimethylphenyl moiety is known to enhance bioactivity, a feature leveraged in crop protection products. As the agricultural sector focuses on sustainable pest management, compounds like 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine are being reevaluated for their environmental compatibility and efficacy.

In conclusion, 6-chloro-N4-(3,4-dimethylphenyl)pyrimidine-2,4-diamine (CAS No. 95770-46-0) represents a multifaceted compound with broad scientific and industrial appeal. Its structural complexity and functional groups make it a cornerstone in medicinal chemistry and material science. As research continues to uncover new applications, this compound is poised to remain a focal point in innovative chemical solutions.

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